The association of serum serine levels with the risk of incident cancer: results from a nested case–control study
Food & Function Pub Date: 2023-08-14 DOI: 10.1039/D3FO00808H
Abstract
Background: Cancer is associated with the dysregulation of serum serine levels, and tumor growth is supported by increased serine biosynthesis. This study aims to explore the association of serum serine levels with incident cancer risk in Chinese hypertensive adults. Materials and methods: 1391 patients with incident cancer and 1391 matched controls in terms of age, sex, and residence with cases in a 1 : 1 ratio were included in this nested case–control study. The serum serine concentrations were determined by liquid chromatography with tandem quadrupole mass spectrometry (LC-MS/MS) at the baseline. The associations of serum serine levels with the risk of overall, digestive system, non-digestive system, and lung cancers (the most common type) were assessed by conditional logistic regression. Results: When serum serine concentration was assessed as quartiles, a significantly higher risk of total cancer (OR = 1.32; 95% CI: 1.01–1.71; P = 0.038) was found in participants in the highest quartile (≥17.68 μg mL−1) compared with participants in the lowest quartile (<13.27 μg mL−1). Similar results were also observed for non-digestive system and lung cancers, but not for digestive system cancers. Significant associations of serum with overall cancer risk were found among all age subgroups, men, non-smokers, non-drinkers, and individuals with lower folic acid levels. Conclusion: High serum serine concentrations were associated with an increased risk of overall, non-digestive system, and lung cancers among Chinese hypertensive adult patients.
Recommended Literature
- [1] Action-FRET of β-cyclodextrin inclusion complexes†
- [2] Colorimetric response to mercury-induced abstraction of triethylene glycolligands from a gold nanoparticle surface†
- [3] Growth and properties of a noncentrosymmetric polyphosphate CsLa(PO3)4 crystal with deep-ultraviolet transparency
- [4] A unique co-crystallisation motif for bis(4-pyridyl)acetylene involving S⋯spC interactions with a fused 1,3-dithiole ring†
- [5] Insights into the crucial role of a Zn promoter for methanol dehydrogenation to methyl formate over Cu(111) catalysts†
- [6] UVA-induced neurotoxicity in Japanese medaka (Oryzias latipes)
- [7] Incorporation studies of clickable ceramides in Jurkat cell plasma membranes†
- [8] Computer-aided design of high-efficiency GeTe-based thermoelectric devices†
- [9] A new synthetic protectin D1 analog 3-oxa-PD1n-3 DPA reduces neuropathic pain and chronic itch in mice†
- [10] Inside front cover
Journal Name：Food & Function
Research Products
-
CAS no.: 16478-52-7
-
CAS no.: 13535-07-4
-
CAS no.: 113435-99-7
